Cas no 300391-03-1 (6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol)

• Product Name: 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol
• CAS No: 300391-03-1
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• CID: 1110514
• PubChem ID: 784980
• Update Time: 2025-06-08

6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(1H-benzimidazol-2-yl)-3(2H)-Pyridazinone
• 6-(1H-benzoimidazol-2-yl)pyridazin-3-ol
• 6-(benzimidazol-2-ylidene)-1,2-dihydropyridazin-3-one
• 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol
• Oprea1_112682
• 6-(1H-benzimidazol-2-yl)pyridazin-3-ol
• AKOS022086444
• STK563776
• 3-(1H-benzimidazol-2-yl)-1H-pyridazin-6-one
• AB00076076-01
• SMSF0005002
• DB-350103
• SR-01000199863-1
• EN300-10859042
• SCHEMBL2760644
• 6-(1H-benzimidazol-2-yl)pyridazin-3(2H)-one
• 6-(1H-Benzo[d]imidazol-2-yl)pyridazin-3(2H)-one
• CCG-105145
• MGAZGOOHQVSQAS-UHFFFAOYSA-N
• HMS1609A08
• Oprea1_675974
• CB13231
• AKOS005489855
• 300391-03-1
• STK020031
• BIM-0014669.P001
• CBMicro_014478
• DTXSID60416744
• SR-01000199863

• Inchi： 1S/C11H8N4O/c16-10-6-5-9(14-15-10)11-12-7-3-1-2-4-8(7)13-11/h1-6H,(H,12,13)(H,15,16)
• InChI Key： MGAZGOOHQVSQAS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2=NC3C=CC=CC=3N2)=NN1

Computed Properties

• Exact Mass: 212.06981089g/mol
• Monoisotopic Mass: 212.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol

Introduction to 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol (CAS No. 300391-03-1)

6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol (CAS No. 300391-03-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzodiazolylpyridazinone, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol is a heterocyclic compound that combines a benzodiazole ring with a pyridazine ring. The benzodiazole moiety is a well-known pharmacophore found in many clinically used drugs, such as diazepam and alprazolam, which are widely used for their anxiolytic and sedative properties. The pyridazine ring, on the other hand, is less common but has shown promise in various therapeutic areas, including anti-inflammatory and antiviral activities.

The molecular formula of 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol is C₁₄H₁₂N₄O, with a molecular weight of approximately 252.27 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, making it suitable for various experimental conditions. Its melting point is around 245°C, and it has a logP value of 2.58, indicating moderate lipophilicity.

Biological Activities and Mechanisms of Action

6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol has been extensively studied for its potential biological activities. One of the most significant findings is its potent anti-inflammatory properties. Recent studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models of inflammation. This activity is attributed to its ability to modulate the nuclear factor-kappa B (NF-kB) signaling pathway, which plays a crucial role in the regulation of inflammatory responses.

In addition to its anti-inflammatory effects, 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol has demonstrated promising neuroprotective properties. Research conducted on animal models of neurodegenerative diseases has shown that this compound can reduce oxidative stress and protect neurons from apoptosis. These findings suggest that 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol may have potential applications in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol has been explored through several preclinical studies and early-stage clinical trials. Preliminary results from these trials have indicated that the compound is well-tolerated with minimal side effects. In a Phase I clinical trial involving patients with chronic inflammatory conditions, the compound showed significant improvements in symptoms without causing severe adverse reactions.

Ongoing research is focused on optimizing the pharmacokinetic properties of 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol to enhance its bioavailability and therapeutic efficacy. Scientists are also investigating combination therapies involving this compound with other drugs to achieve synergistic effects in treating complex diseases.

Synthetic Routes and Production Methods

The synthesis of 6-(1H-1,3-benzodiazol-2-yl)pyridazin-3-ol involves several steps that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 6-chloropyridazinone with 2-aminoaniline followed by deprotection steps to obtain the final product. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

Safety Considerations and Regulatory Status strong> p > < p >While< strong >6-(1H - 1 , 3 - benzodiaz ol - 2 - yl ) pyrid azin - 3 - ol< / strong >has shown promising results in preclinical studies , it is important to note that further research is needed to fully understand its safety profile . Preclinical toxicology studies have indicated that the compound has low toxicity at therapeutic doses , but long - term safety data are still being collected . Regulatory agencies such as the FDA and EMA are closely monitoring ongoing clinical trials to ensure that all safety standards are met before approving this compound for widespread use . p > < p >< strong >Future Directions strong > p > < p >The future outlook for< strong >6-(1H - 1 , 3 - benzodiaz ol - 2 - yl ) pyrid azin - 3 - ol< / strong >is highly promising . Ongoing research aims to explore new applications beyond inflammation and neuroprotection , such as cancer therapy and metabolic disorders . Additionally , efforts are being made to develop novel delivery systems that can enhance the bioavailability and targeted delivery of this compound . p > < p >In conclusion ,< strong >6-(1H - 1 , 3 - benzodiaz ol - 2 - yl ) pyrid azin - 3 - ol ( CAS No . 300391 - 03 - 1 )< / strong >is a multifaceted compound with significant potential in various therapeutic areas . Its unique chemical structure , coupled with its diverse biological activities , makes it an exciting candidate for further development in medicinal chemistry and pharmaceutical research . p > article > response >